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Compound of Interest

Manganese pentacarbonyl!
Compound Name: _
bromide

Cat. No.: B083175

Synthesis of Manganese Pentacarbonyl
Bromide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of manganese pentacarbonyl bromide
from dimanganese decacarbonyl. The document provides a comprehensive overview of the
reaction, including detailed experimental protocols, key physicochemical data of the reactants
and products, and essential safety information. This guide is intended to serve as a valuable
resource for researchers in organometallic chemistry and professionals involved in the
development of novel therapeutic agents.

Overview

The synthesis of manganese pentacarbonyl bromide (Mn(CO)sBr) from dimanganese
decacarbonyl (Mn2(CO)10) is a fundamental and widely utilized reaction in organometallic
chemistry. The process involves the oxidative cleavage of the manganese-manganese bond in
the starting dimeric complex by elemental bromine. This reaction provides a straightforward
and efficient route to the monomeric manganese pentacarbonyl bromide, which serves as a
versatile precursor for the synthesis of a wide array of manganese-containing complexes.

The overall balanced chemical equation for this synthesis is:
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Mn2(CO)10 + Br2 —» 2 Mn(CO)sBr

This reaction is typically carried out in a non-polar organic solvent, and the product can be
isolated as a stable, orange crystalline solid.

Physicochemical Data

A summary of the key quantitative data for the reactant and the product is presented in the

table below for easy comparison.

- ) Dimanganese Manganese Pentacarbonyl
roper
S Decacarbonyl (Mn2(CO)10) Bromide (Mn(CO)sBr)
CAS Number 10170-69-1 14516-54-2[1]
Molecular Formula C10Mn2010[2][3] CsBrMnOs[1]
Molar Mass 389.98 g/mol [2][3] 274.89 g/mol [4]
Bright orange solid[1] or Yellow
Appearance Golden-yellow crystals[5][6]
to orange crystal[7]
Melting Point 154 °C (decomposes)[2][6] Not available

. Insoluble in water; soluble in ) )
Solubility ] Soluble in organic solvents[4]
organic solvents[3][6]

Infrared (IR) Spectroscopy
(vCO bands, cm™1)

~2044, 2013, 1983 ~2100, 2052, 2007, 1988

Experimental Protocol

The following is a detailed methodology for the synthesis of manganese pentacarbonyl
bromide from dimanganese decacarbonyl. This protocol is based on established procedures in

organometallic synthesis.
Materials:

e Dimanganese decacarbonyl (Mn2(CO)1o0)
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e Bromine (Brz)

¢ A suitable non-polar, anhydrous organic solvent (e.g., hexane, pentane, or carbon
tetrachloride)

e Inert gas (e.g., nitrogen or argon)

o Standard Schlenk line or glovebox equipment

o Glassware: Schlenk flask, dropping funnel, condenser, filtration apparatus
 Stirring apparatus (magnetic stirrer and stir bar)

e Cooling bath (e.g., ice-water bath)

Procedure:

o Reaction Setup: In a Schlenk flask equipped with a magnetic stir bar and a dropping funnel,
dissolve a known quantity of dimanganese decacarbonyl in the chosen anhydrous solvent
under an inert atmosphere. The reaction should be conducted in a well-ventilated fume hood.

o Reagent Preparation: Prepare a solution of an equimolar amount of bromine in the same
solvent.

o Reaction: Cool the solution of dimanganese decacarbonyl in an ice-water bath. Slowly add
the bromine solution dropwise from the dropping funnel to the stirred solution of
dimanganese decacarbonyl over a period of 30-60 minutes. The color of the reaction mixture
will change from the pale yellow of the starting material to the characteristic orange of the
product.

o Reaction Completion: After the addition is complete, allow the reaction mixture to stir at room
temperature for an additional 1-2 hours to ensure the reaction goes to completion.

e Product Isolation: Remove the solvent under reduced pressure using a rotary evaporator.
The crude product will be obtained as an orange solid.

 Purification: The crude manganese pentacarbonyl bromide can be purified by
recrystallization from a suitable solvent (e.g., hexane or pentane) or by sublimation under
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vacuum.

Expected Yield: The reaction typically proceeds with high yield, often exceeding 90%.

Mandatory Visualizations
Reaction Pathway Diagram
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Click to download full resolution via product page

Caption: Reaction pathway for the synthesis of Manganese Pentacarbonyl Bromide.

Experimental Workflow Diagram
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Caption: Experimental workflow for the synthesis of Manganese Pentacarbonyl Bromide.
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Safety Information

Dimanganese Decacarbonyl (Mn2(CO)10): This compound is light and air-sensitive. It is harmful
if swallowed, inhaled, or absorbed through the skin and may cause irritation to the eyes, skin,
and respiratory tract. It should be handled in a well-ventilated area, preferably in a glovebox or
under an inert atmosphere.[8] Personal protective equipment (PPE), including gloves, lab coat,
and safety glasses, should be worn. Store in a tightly closed container in a cool, dry place,
protected from light and air.

Bromine (Brz): Bromine is a highly corrosive and toxic substance.[9] It can cause severe skin
and eye burns and is extremely destructive to the respiratory tract upon inhalation.[10][11] All
handling of bromine must be conducted in a well-ventilated fume hood.[12] Appropriate PPE,
including chemical-resistant gloves (e.g., neoprene or nitrile), a lab coat, and chemical safety
goggles and a face shield, is mandatory.[9][12] In case of a spill, have a neutralizing agent,
such as a sodium thiosulfate solution, readily available.[9]

Manganese Pentacarbonyl Bromide (Mn(CO)sBr): This compound is harmful by inhalation, in
contact with skin, and if swallowed.[4] It is recommended to wear suitable protective clothing.[4]

By adhering to the detailed protocol and safety precautions outlined in this guide, researchers
can safely and efficiently synthesize manganese pentacarbonyl bromide for their scientific
endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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